Cas no 2171975-58-7 (1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2171975-58-7
• MF: C₂₁H₂₃NO₆
• MW: 385.41042637825
• CID: 6373552
• PubChem ID: 165528545
• Update Time: 2025-10-31

1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• 2171975-58-7
• 1-[(benzyloxy)carbonyl]-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• EN300-1454349

• Inchi： 1S/C21H23NO6/c1-26-15-8-9-16(19(10-15)27-2)17-11-22(12-18(17)20(23)24)21(25)28-13-14-6-4-3-5-7-14/h3-10,17-18H,11-13H2,1-2H3,(H,23,24)
• InChI Key： FFVOUWFTNWPDQK-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC1C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 385.15253745g/mol
• Monoisotopic Mass: 385.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.3Ų

Additional information on 1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid

Research Brief on 1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 2171975-58-7)

In recent years, the compound 1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS: 2171975-58-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and functionalized aromatic rings, has shown promise in various therapeutic applications, including as a potential intermediate in the synthesis of bioactive compounds and as a modulator of specific biological pathways. The following brief provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid typically involves multi-step organic transformations, starting from readily available precursors. Recent studies have focused on optimizing these synthetic routes to improve yield and purity. For instance, a 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly reduces the number of steps required for the synthesis of this compound, while maintaining high enantioselectivity. This advancement is particularly relevant for large-scale production, where efficiency and cost-effectiveness are critical considerations.

From a biological perspective, research has explored the compound's interactions with various molecular targets. Preliminary in vitro studies suggest that 1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings have spurred further investigations into its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its structural features make it a candidate for further derivatization, with the aim of enhancing its pharmacological properties.

One of the most promising applications of this compound lies in its role as a building block for more complex molecules. Recent work published in ACS Chemical Biology demonstrated its utility in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides. These peptidomimetics have shown potential in targeting protein-protein interactions that are often challenging to modulate with traditional small molecules. The versatility of 1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid in such applications underscores its value in drug discovery and development.

Despite these advances, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic potential. Ongoing research aims to address these gaps, with a particular focus on structure-activity relationship (SAR) studies. By systematically modifying the compound's functional groups, researchers hope to identify derivatives with improved potency, selectivity, and pharmacokinetic profiles. Such efforts are expected to pave the way for preclinical evaluations in the near future.

In conclusion, 1-(benzyloxy)carbonyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylic acid represents a compelling area of study in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and versatility as a molecular scaffold make it a valuable tool for drug discovery. As research continues to uncover its full potential, this compound may play an increasingly important role in the development of novel therapeutics. Future studies will likely focus on translating these findings into clinically relevant applications, further solidifying its place in the field.